Cas no 118803-30-8 (3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, potassium salt (1:1))

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, potassium salt (1:1)
• CAS No: 118803-30-8
• MF: C₇H₇KN₂O₂
• MW: 190.240982294083
• CID: 6781085
• Update Time: 2025-06-13

3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, potassium salt (1:1)
• hUP1-IN-1 potassium

• Inchi： 1S/C7H6N2O2.K.H/c1-4-2-6(10)9-7(11)5(4)3-8;;/h2H,1H3,(H2,9,10,11);;
• InChI Key： OGGSFDWZLFLOGM-UHFFFAOYSA-N
• SMILES： C(C1C(NC(O)=CC=1C)=O)#N.[KH]

Additional information on 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, potassium salt (1:1)

Comprehensive Overview of 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, potassium salt (1:1) (CAS No. 118803-30-8)

3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, potassium salt (1:1) is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique molecular structure, featuring a pyridine ring substituted with a cyano group, a hydroxy moiety, and a methyl group, makes it a valuable intermediate in synthetic chemistry. The potassium salt form enhances its solubility and stability, which is critical for laboratory and industrial processes.

The compound's CAS No. 118803-30-8 is a key identifier for researchers and regulatory bodies, ensuring precise documentation and traceability. In recent years, the demand for high-purity chemical intermediates like this has surged, driven by advancements in drug discovery and material science. Researchers often search for "synthesis methods for pyridine derivatives" or "applications of potassium salts in organic chemistry," reflecting the growing interest in this niche.

One of the standout features of 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, potassium salt (1:1) is its role in heterocyclic chemistry. Heterocycles are pivotal in designing bioactive molecules, and this compound's framework is frequently explored for its potential in kinase inhibitors and antimicrobial agents. Its hydroxy and oxo functional groups also make it a candidate for chelation studies, a hot topic in metal-organic frameworks (MOFs) research.

From an industrial perspective, the compound's scalable synthesis and compatibility with green chemistry principles are frequently discussed. Searches like "sustainable production of pyridine derivatives" or "eco-friendly potassium salts" highlight the shift toward environmentally conscious practices. This aligns with global trends emphasizing reduced waste and energy-efficient processes.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, potassium salt (1:1). Quality control is paramount, especially when the compound is used in pharmaceutical formulations. Queries like "purity standards for chemical intermediates" or "analytical validation of potassium salts" underscore the importance of rigorous testing protocols.

In summary, 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, potassium salt (1:1) (CAS No. 118803-30-8) is a versatile compound with broad relevance in modern chemistry. Its structural attributes and functional groups cater to diverse applications, from medicinal chemistry to advanced materials. As research continues to evolve, this compound will likely remain a focal point for innovation and discovery.